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Compound of Interest

Compound Name: Amino-PEG3-C2-Amine

Cat. No.: B1664901 Get Quote

For Immediate Reference: Treat Amino-PEG3-C2-Amine as a chemical waste product.

Dispose of in accordance with your institution's environmental health and safety (EHS)

guidelines and local regulations. Do not dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of Amino-
PEG3-C2-Amine, a bifunctional linker commonly used in proteomics and drug development,

including in the synthesis of PROTACs.[1] Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Safety Precautions
According to its Safety Data Sheet (SDS), Amino-PEG3-C2-Amine is classified as a

hazardous substance that can cause skin irritation, serious eye damage, and respiratory

irritation.[2] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times when handling this compound.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.

Skin and Body Protection: A laboratory coat is mandatory. Ensure skin is not exposed.
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Respiratory Protection: If working with the solid form and dust is generated, or if ventilation is

inadequate, use a NIOSH-approved respirator.

All handling and preparation for disposal should be conducted in a well-ventilated chemical

fume hood.[3]

Quantitative Hazard Data
The following table summarizes the hazard classifications for Amino-PEG3-C2-Amine as per

the Globally Harmonized System (GHS).[2]

Hazard Classification GHS Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category 1) H318: Causes serious eye damage

Specific Target Organ Toxicity, Single Exposure

(Category 3), Respiratory Tract Irritation
H335: May cause respiratory irritation

Step-by-Step Disposal Protocol
The primary directive for the disposal of Amino-PEG3-C2-Amine is to manage it as chemical

waste in accordance with local regulations.[2] The following steps provide a procedural

workflow for its safe collection and disposal.

Step 1: Waste Collection

Solid Waste: Place any solid Amino-PEG3-C2-Amine waste, along with any contaminated

consumables such as weigh boats, pipette tips, and gloves, into a dedicated and clearly

labeled hazardous waste container.

Liquid Waste: Collect any solutions containing Amino-PEG3-C2-Amine into a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste

streams.

Step 2: Container Labeling
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Amino-PEG3-C2-Amine".

List any solvents or other chemicals present in the waste mixture.

Ensure the label is securely attached and legible.

Step 3: Storage of Chemical Waste

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.[4]

Follow your institution's guidelines for the temporary storage of chemical waste.

Step 4: Disposal of Empty Containers

Empty containers that held Amino-PEG3-C2-Amine must be triple-rinsed with a suitable

solvent (e.g., water, as the compound is soluble in water).[1][5]

The first rinsate must be collected and disposed of as chemical waste.[6] Subsequent rinses

may be permissible for drain disposal depending on local regulations, but collecting all

rinsates as chemical waste is the most prudent approach.

After triple-rinsing, deface the original label on the container. The container can then typically

be disposed of as regular laboratory glass or plastic waste.[5]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.[4]

Follow all institutional and local procedures for waste pickup and documentation.

The following diagram illustrates the logical workflow for the proper disposal of Amino-PEG3-
C2-Amine.
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Caption: Logical workflow for the safe disposal of Amino-PEG3-C2-Amine.
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By adhering to these procedures, researchers, scientists, and drug development professionals

can effectively manage and dispose of Amino-PEG3-C2-Amine waste, ensuring a safe

working environment and maintaining compliance with safety regulations. Always consult your

institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the

most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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